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Compound of Interest

Compound Name: 3,3-Bis(bromomethyl)pentane

CAS No.: 67969-84-0

Cat. No.: B1266688

Get Quote

3,3-Bis(bromomethyl)pentane (C7H14Br2) is a solid at room temperature with a melting point

of approximately 39-40.5°C and a molecular weight of about 257.99 g/mol .[1][2][3] Its

structure, featuring a quaternary carbon center with two bromomethyl groups and two ethyl

groups, renders it a non-polar molecule with the potential for weak dipole-dipole interactions

due to the carbon-bromine bonds. The absence of hydrogen bond donors or acceptors

significantly influences its solubility profile.[4]

The general principle governing solubility is "like dissolves like," which implies that non-polar or

weakly polar compounds tend to dissolve in solvents of similar polarity.[5][6] For haloalkanes

such as 3,3-bis(bromomethyl)pentane, the primary intermolecular forces at play are van der

Waals forces.[4] Consequently, its solubility is expected to be favorable in organic solvents

where the energy required to break the existing solute-solute and solvent-solvent interactions is

adequately compensated by the formation of new solute-solvent interactions of similar strength.

[5]

Theoretical Solubility Profile in Common Organic
Solvents
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While specific quantitative solubility data for 3,3-bis(bromomethyl)pentane is not readily

available in published literature, we can predict its solubility based on the polarity and

intermolecular forces of common organic solvents.
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Solvent Solvent Type Predicted Solubility Rationale

Hexane Non-polar Aliphatic High

Similar non-polar

nature, relying on

London dispersion

forces for interaction.

Toluene Non-polar Aromatic High

Non-polar character

allows for favorable

van der Waals

interactions.

Dichloromethane Polar Aprotic High

Although polar, it can

effectively solvate

non-polar compounds.

Chloroform Polar Aprotic High

Similar to

dichloromethane, it is

a good solvent for a

wide range of organic

compounds.[4]

Diethyl Ether Weakly Polar Aprotic Moderate to High

The non-polar alkyl

chains and the

presence of a polar

ether group allow for

some interaction.

Ethyl Acetate Polar Aprotic Moderate

Offers a balance of

polar and non-polar

characteristics.

Acetone Polar Aprotic Moderate to Low

The high polarity of

acetone may not be

ideal for the non-polar

solute.

Methanol Polar Protic Low The strong hydrogen

bonding network in

methanol is not easily
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disrupted by the non-

polar solute.

Ethanol Polar Protic Low to Moderate

The presence of an

ethyl group makes it

slightly less polar than

methanol, potentially

allowing for better

interaction.

Water Polar Protic Very Low/Insoluble

As a highly polar,

hydrogen-bonding

solvent, it is a poor

solvent for non-polar

haloalkanes.[4]

Experimental Determination of Solubility
To obtain precise solubility data, empirical determination is essential. The following is a

standardized protocol for determining the solubility of 3,3-bis(bromomethyl)pentane in a

given organic solvent.

Materials and Equipment
3,3-Bis(bromomethyl)pentane (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Vials with screw caps

Vortex mixer

Temperature-controlled shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
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Calibrated volumetric flasks and pipettes

Step-by-Step Protocol
Preparation of Saturated Solutions:

Add an excess amount of 3,3-bis(bromomethyl)pentane to a series of vials.

Accurately pipette a known volume of the desired organic solvent into each vial.

Seal the vials and place them in a temperature-controlled shaker set to a standard

temperature (e.g., 25°C).

Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is

reached.

Sample Processing:

After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Centrifuge the vials to ensure complete separation of the undissolved solid.

Carefully withdraw an aliquot of the clear supernatant.

Quantitative Analysis:

Prepare a series of standard solutions of 3,3-bis(bromomethyl)pentane of known

concentrations in the chosen solvent.

Dilute the supernatant aliquot with a known volume of the solvent to bring its concentration

within the calibration range of the analytical method.

Analyze the standard solutions and the diluted sample solution using a validated HPLC or

GC method.

Construct a calibration curve from the standard solutions and determine the concentration

of 3,3-bis(bromomethyl)pentane in the diluted sample.
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Calculation of Solubility:

Calculate the concentration of the saturated solution, taking into account the dilution

factor.

Express the solubility in appropriate units (e.g., mg/mL, mol/L).

The following diagram illustrates the experimental workflow for determining solubility.
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Preparation

Processing

Analysis

Calculation

Add excess solute to vial

Add known volume of solvent

Equilibrate at constant temperature

Centrifuge to separate solid

Withdraw supernatant

Dilute supernatant

Prepare standard solutions

Construct calibration curve

Analyze by HPLC/GC

Determine concentration

Calculate solubility
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Non-polar Solvents

Polar Solvents
Start: Need to dissolve

3,3-Bis(bromomethyl)pentane Is a non-polar solvent acceptable for the application?

Hexane
Yes

Acetone

No

High Solubility Expected

Toluene

Lower Solubility Expected

Ethanol

Click to download full resolution via product page

Caption: Solvent selection guide based on polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1266688?utm_src=pdf-custom-synthesis#bc-rfq
https://commonchemistry.cas.org/detail?cas_rn=67969-84-0
https://pubchem.ncbi.nlm.nih.gov/compound/Pentane_-3_3-bis_bromomethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Pentane_-3_3-bis_bromomethyl
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JY962FT2QY
https://flexbooks.ck12.org/cbook/ck-12-cbse-chemistry-class-12/section/6.5/primary/lesson/physical-properties-of-haloalkanes-and-haloarenes/
https://www.quora.com/Why-do-haloalkanes-dissolve-in-organic-solvents
https://askfilo.com/user-question-answers-smart-solutions/why-haloalkanes-are-easily-dissolved-in-organic-solvent-3135353438383233
https://www.benchchem.com/product/b1266688/docs#introduction-understanding-the-molecular-profile-of-3-3-bis-bromomethyl-pentane
https://www.benchchem.com/product/b1266688/docs#introduction-understanding-the-molecular-profile-of-3-3-bis-bromomethyl-pentane
https://www.benchchem.com/product/b1266688/docs#introduction-understanding-the-molecular-profile-of-3-3-bis-bromomethyl-pentane
https://www.benchchem.com/product/b1266688/docs#introduction-understanding-the-molecular-profile-of-3-3-bis-bromomethyl-pentane
https://www.benchchem.com/product/b1266688?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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